Cas no 20581-86-6 (2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose)

• Product Name: 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose
• CAS No: 20581-86-6
• MF: C₂₂H₃₀O₁₅
• MW: 534.46
• CID: 5091779
• Update Time: 2025-06-10

2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose Chemical and Physical Properties

Names and Identifiers

• 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose

• Inchi： 1S/C22H30O15/c1-8(23)29-6-13-15(28)17(31-9(2)24)19(33-11(4)26)22(35-13)37-16-14-7-30-21(36-14)20(34-12(5)27)18(16)32-10(3)25/h13-22,28H,6-7H2,1-5H3/t13-,14-,15-,16-,17+,18+,19-,20-,21-,22+/m1/s1
• InChI Key： SYWLDUVYMYIDKQ-VTLCVTPYSA-N
• SMILES： O([C@@H]1[C@@H](OC(C)=O)[C@H]2O[C@H](CO2)[C@H]1O[C@]1([C@H](OC(C)=O)[C@@H](OC(C)=O)[C@H](O)[C@@H](COC(=O)C)O1)[H])C(C)=O

Additional information on 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose

Professional Introduction to 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose (CAS No. 20581-86-6)

2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose, identified by the chemical compound code CAS No. 20581-86-6, is a significant derivative in the field of carbohydrate chemistry. This compound belongs to the class of acetylated oligosaccharides, which have garnered considerable attention due to their diverse biological activities and potential applications in pharmaceuticals, food science, and material engineering. The structural modification of cellulose through acetylation enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and biotechnology.

The structure of 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose consists of a β-D-cellobiose core with five acetyl groups strategically positioned at specific hydroxyl moieties. This acetylation pattern not only improves the compound's stability but also modulates its interactions with biological targets. The penta-O-acetyl modification is particularly noteworthy, as it introduces a balance between hydrophobicity and hydrophilicity, which is crucial for its role in drug delivery systems and enzyme inhibition studies.

In recent years, research on acetylated polysaccharides has expanded significantly, driven by their potential as bioactive molecules. Studies have demonstrated that compounds like 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose can exhibit anti-inflammatory, antioxidant, and immunomodulatory properties. These findings have prompted investigations into their therapeutic applications, particularly in managing chronic inflammatory diseases and enhancing immune responses.

One of the most compelling aspects of 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose is its role as a precursor in the synthesis of more complex carbohydrates. Researchers have leveraged this compound to develop novel glycosidase inhibitors and synthetic intermediates for glycoprotein production. The acetylated structure facilitates selective modifications, allowing chemists to tailor the compound for specific biochemical pathways. This flexibility has made it an indispensable tool in laboratory settings where precise carbohydrate modifications are required.

Moreover, the biodegradability of 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose aligns with growing environmental concerns. As industries seek sustainable alternatives to synthetic polymers, natural-derived compounds like this one offer promising solutions. Its ability to undergo controlled biodegradation without releasing harmful byproducts makes it an attractive candidate for eco-friendly applications in bioplastics and biodegradable coatings.

Recent advancements in enzymatic synthesis have further highlighted the significance of CAS No. 20581-86-6. Enzymes such as cellobiohydrolases and acetyltransferases have been optimized to produce high yields of this compound under mild conditions. This development not only reduces the environmental footprint of its production but also opens avenues for large-scale manufacturing without compromising purity or yield.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of 2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose. Preclinical studies have shown that it can modulate key signaling pathways involved in diseases such as diabetes and cancer. The compound's ability to interact with glycosidic enzymes suggests its utility in developing treatments that target carbohydrate metabolism disorders. Additionally, its structural similarity to natural sugars enhances its bioavailability and reduces potential side effects.

In conclusion,CAS No. 20581-86-6 represents a cornerstone in modern carbohydrate chemistry. Its unique properties make it a versatile intermediate with far-reaching implications across multiple scientific disciplines. As research continues to uncover new applications for this compound,2,2',3,3',6'-Penta-O-acetyl-1,6-anhydro-β-D-cellobiose is poised to play an increasingly pivotal role in advancing both scientific knowledge and industrial innovation.